ASP5878
Description
ASP5878 is an orally bioavailable inhibitor of the fibroblast growth factor receptor (FGFR), with potential antineoplastic activity. Upon oral administration, FGFR inhibitor this compound binds to and inhibits FGFR, which results in the inhibition of FGFR-mediated signal transduction pathways. This inhibits proliferation in FGFR-overexpressing tumor cells. FGFR, a family of receptor tyrosine kinases upregulated in many tumor cell types, plays a key role in cellular proliferation and survival.
Scientific Research Applications
ASP5878 in Oncology
This compound has been investigated for its efficacy in treating various types of solid malignancies. A phase 1 study focused on its safety, tolerability, and anti-tumor effects in patients with solid tumors. This study was instrumental in identifying the maximum tolerated dose and the recommended dose for further research (Yamamoto et al., 2019). Another research highlighted this compound as a potent inhibitor of fibroblast growth factor receptors (FGFRs) 1–4, particularly effective against hepatocellular carcinoma expressing FGF19. The study demonstrated this compound's capacity to induce apoptosis and inhibit tumor growth in cell lines and mouse models (Futami et al., 2016).
Potential Use in Achondroplasia Treatment
Research has also explored this compound's potential in treating achondroplasia. Achondroplasia, a form of short-limb dwarfism, results from mutations in the FGFR3 gene. This compound, initially developed as an anti-cancer drug, has shown promising results in elongating bones in model mice, suggesting its potential applicability in a clinical setting for achondroplasia treatment (Ozaki et al., 2020).
properties
Appearance |
Solid powder |
|---|---|
synonyms |
ASP5878; ASP-5878; ASP 5878.; Unknown |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{[(2-Chloro-3-pyridinyl)amino]methylene}-5,5-dimethyl-1,3-cyclohexanedione](/img/structure/B1191492.png)
![2-{[(3,5-dibromopyridin-2-yl)amino]methylene}-1H-indene-1,3(2H)-dione](/img/structure/B1191493.png)
![2-{3,3-Bis[(2-hydroxyethyl)amino]-2-nitro-2-propenylidene}-5,5-dimethyl-1,3-cyclohexanedione](/img/structure/B1191494.png)
![Methyl 4-amino-3-{[(4,4-dimethyl-2,6-dioxocyclohexylidene)methyl]amino}benzoate](/img/structure/B1191496.png)
![3-benzyl-8-[(2-phenoxyethyl)thio]-3H-purin-6-amine](/img/structure/B1191499.png)
![2-[(6-amino-3-benzyl-3H-purin-8-yl)sulfanyl]ethanol](/img/structure/B1191503.png)
![6-Benzoyl-3,4-diphenylthieno[2,3-c]pyridazine-5-ol](/img/structure/B1191509.png)